Cas no 13676-91-0 (C.I.Solvent Yellow 163)

• Product Name: C.I.Solvent Yellow 163
• CAS No: 13676-91-0
• MF: C₂₆H₁₆O₂S₂
• MW: 424.534044265747
• CID: 49401
• PubChem ID: 83650
• Update Time: 2025-07-15

C.I.Solvent Yellow 163 Chemical and Physical Properties

Names and Identifiers

• Solvent Yellow 163
• Transparent Yellow 5RP
• C.I.Solvent Yellow 163
• 1,8-Bis(phenylthio)-9,10-anthracenedione
• FLUORESCENT YELLOW GHS(S-YELLOW 163)
• AMAPLAST YELLOW GHS
• Naviplast Yellow GHS
• Oracet Yellow GHS
• Polysolve Yellow 163
• Rosaplast Yellow 643
• Yellow GHS
• 1,8-Bis(phenylthio)anthraquinone
• C.I.58840
• Yellow GHS
• NSC-156516
• EC 237-167-6
• CHEMBL1569566
• 1,8-Di(phenylthio)anthraquinone
• 9,10-Anthracenedione, 1,8-bis(phenylthio)-
• 9, 1,8-bis(phenylthio)-
• 13676-91-0
• MLS000766193
• NCGC00246955-01
• NSC156516
• EINECS 237-167-6
• HMS2811A19
• Anthraquinone, 1,8-bis(phenylthio)-
• NSC 156516
• DTXSID9065576
• SMR000448708
• 1,8-bis(phenylsulfanyl)anthracene-9,10-dione
• 106768-99-4
• SCHEMBL3459973
• NS00008493
• 1,8-bis(phenylthio)anthracene-9,10-dione
• Anthraquinone,8-bis(phenylthio)-
• CNRPDCKHCGUKDK-UHFFFAOYSA-N
• DTXCID3034377
• 237-167-6
• 600-776-6

• Inchi： 1S/C26H16O2S2/c27-25-19-13-7-15-21(29-17-9-3-1-4-10-17)23(19)26(28)24-20(25)14-8-16-22(24)30-18-11-5-2-6-12-18/h1-16H
• InChI Key： CNRPDCKHCGUKDK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC=CC2C(C3C=CC=C(C=3C(C=21)=O)SC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 424.05900
• Monoisotopic Mass: 424.059171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7
• Topological Polar Surface Area: 84.7

Experimental Properties

• Density: 1.4
• Boiling Point: 618.9 ºC at 760 mmHg
• Flash Point: 262.3 ºC
• PSA: 84.74000
• LogP: 6.76440

Additional information on C.I.Solvent Yellow 163

Introduction to C.I. Solvent Yellow 163 (CAS No. 13676-91-0)

C.I. Solvent Yellow 163, identified by the chemical compound code CAS No. 13676-91-0, is a prominent dye within the spectrum of solvents and colorants widely utilized in industrial and specialized applications. This compound, belonging to the Solvent Yellow class, is renowned for its exceptional lightfastness, thermal stability, and compatibility with a variety of substrates, making it a preferred choice in the formulation of high-performance coatings, inks, and specialty chemicals.

The molecular structure of C.I. Solvent Yellow 163 (CAS No. 13676-91-0) incorporates a complex aromatic system that contributes to its vibrant coloration and resistance to degradation under harsh environmental conditions. This structural complexity not only enhances its aesthetic appeal but also ensures its efficacy in applications where durability and consistency are paramount.

In recent years, the utilization of C.I. Solvent Yellow 163 (CAS No. 13676-91-0) has expanded into novel domains, particularly in the realm of advanced material science and nanotechnology. Researchers have been exploring its potential as a functional component in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The dye's ability to absorb and emit light within specific wavelengths has positioned it as a candidate for enhancing the efficiency of these devices.

Moreover, studies have highlighted the role of C.I. Solvent Yellow 163 (CAS No. 13676-91-0) in biomedical applications, particularly as a contrast agent in imaging techniques. Its unique photophysical properties allow it to be integrated into bio-compatible formulations that facilitate high-resolution imaging without compromising biological integrity. This has sparked interest in its potential use for diagnostic purposes, where precise visualization of biological tissues is critical.

The synthesis of C.I. Solvent Yellow 163 (CAS No. 13676-91-0) involves multi-step organic reactions that require precise control over reaction conditions to achieve optimal yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing waste and energy consumption while maintaining the compound's high-quality attributes.

From an environmental perspective, efforts have been directed toward developing greener synthetic routes for C.I. Solvent Yellow 163 (CAS No. 13676-91-0). Researchers are investigating biocatalytic methods and solvent-free reactions that minimize the ecological footprint associated with its production. These innovations align with global trends toward sustainable chemistry, ensuring that industrial applications remain environmentally responsible.

The versatility of C.I. Solvent Yellow 163 (CAS No. 13676-91-0) extends beyond traditional dyeing and coloring applications. It has been incorporated into smart materials that exhibit reversible color changes in response to external stimuli such as pH levels or temperature variations. Such materials are being explored for use in sensors and responsive coatings that can provide real-time information about their surroundings.

In conclusion, C.I. Solvent Yellow 163 (CAS No. 13676-91-0) represents a cornerstone in the field of specialty chemicals, offering unparalleled performance across diverse applications. Its ongoing research and development continue to uncover new possibilities, reinforcing its significance in both industrial and scientific domains.